Cas no 91331-85-0 (2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine)

• Product Name: 2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine
• CAS No: 91331-85-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 2104251
• Update Time: 2025-11-03

2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine
• 1-(2-Methoxyphenyl)-3-methyl-1H-pyrazol-5-amine

• Inchi： InChI=1S/C11H13N3O/c1-8-7-11(12)14(13-8)9-5-3-4-6-10(9)15-2/h3-7H,12H2,1-2H3
• InChI Key： WMLVDNWEONXTIR-UHFFFAOYSA-N
• SMILES： CC1=NN(C2=CC=CC=C2OC)C(=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine

Recent Advances in the Study of 2-(2-Methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine (CAS: 91331-85-0)

The compound 2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine (CAS: 91331-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) targeting agents. Researchers have demonstrated that modifications to the pyrazole core can significantly enhance binding affinity to specific neurotransmitter receptors, offering new avenues for the treatment of depression and anxiety disorders. The methoxy and methyl substituents on the phenyl and pyrazole rings, respectively, have been identified as critical for optimizing pharmacokinetic properties.

In addition to its CNS applications, 2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine has been investigated for its anti-inflammatory and analgesic properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibition of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting a favorable safety profile for potential use as non-steroidal anti-inflammatory drugs (NSAIDs). These findings highlight the compound's versatility and its potential to address unmet medical needs in pain management.

The synthetic routes to 2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine have also been a focus of recent research. Advances in catalytic methods, particularly the use of palladium-catalyzed cross-coupling reactions, have improved the efficiency and yield of its production. These methodological improvements are critical for scaling up synthesis in industrial settings, ensuring a reliable supply for further pharmacological studies and clinical trials.

Despite these promising developments, challenges remain in the optimization of 2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and in vivo studies. Ongoing research aims to elucidate the compound's mechanism of action at the molecular level, which will be pivotal for the design of next-generation derivatives with enhanced efficacy and reduced side effects.

In conclusion, 2-(2-methoxyphenyl)-5-methyl-2H-pyrazol-3-ylamine (CAS: 91331-85-0) represents a valuable scaffold in medicinal chemistry, with diverse therapeutic potential. Continued research into its pharmacological properties and synthetic optimization is expected to yield significant contributions to the development of novel drugs for CNS disorders, inflammation, and beyond. The compound's unique structural features and bioactive profile make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.